Cas no 501441-81-2 (2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester
• CAS No: 501441-81-2
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 1566032
• PubChem ID: 67485115
• Update Time: 2025-04-21

2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(1-hydroxyethyl)-, methyl ester
• F96641
• 501441-81-2
• SCHEMBL2654349
• methyl 5-(1-hydroxyethyl)thiophene-2-carboxylate

• Inchi： 1S/C8H10O3S/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-5,9H,1-2H3
• InChI Key： IUJWQHYKTGGLKS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C)O

Computed Properties

• Exact Mass: 186.0351
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53